1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-((2-nitrophenyl)methyl)-
Cat. No. B8742683
M. Wt: 452.4 g/mol
InChI Key: RCWRXNRCVRXRBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05910506
Procedure details
To dimethylformamide was added 237 mg of o-nitrobenzyl chloride and 228 mg of potassium iodide under ice-cooling, the mixture was allowed to warm up to room temperature and stirred for 20 minutes. Then, 400 mg of 5-(3,5-dichlorophenylthio)-4-isopropyl-2-(p-methoxybenzyloxymethyl)-1H-imidazole (101b)was added, followed by addition of 152 mg of potassium carbonate. Then, the mixture was warmed up to 50° C., and allowed to react for 6 hours. After completion of the reaction, the mixture was diluted with water, extracted with diethyl ether, the extract was dried over sodium sulfate, and the solvent was distilled off under reduced pressure. To thus-obtained oil were added 10 ml of ethanol and 20 ml of 36% hydrochloric acid, and the mixture was stirred at 90° C. for 2 hours. After completion of the reaction, the solvent was distilled off under reduced pressure, an aqueous sodium hydrogen carbonate solution was added, extracted with ethyl acetate, the extract was dried over sodium sulfate, and the solvent was distilled off under reduced pressure. The crystals were washed with diethyl ether, filtered, and 195 mg of 5-(3,5-dichlorophenylthio)-2-hydroxymethyl-4-isopropyl-1-(o-nitrobenzyl)-1H-imidazole (103c)was obtained (yield 47%). mp 160-166° C.
Name
5-(3,5-dichlorophenylthio)-4-isopropyl-2-(p-methoxybenzyloxymethyl)-1H-imidazole
Quantity
400 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:11]=[CH:10][CH:9]=[CH:8][C:5]=1[CH2:6]Cl)([O-:3])=[O:2].[I-].[K+].[Cl:14][C:15]1[CH:16]=[C:17]([S:22][C:23]2[NH:27][C:26]([CH2:28][O:29]CC3C=CC(OC)=CC=3)=[N:25][C:24]=2[CH:39]([CH3:41])[CH3:40])[CH:18]=[C:19]([Cl:21])[CH:20]=1.C(=O)([O-])[O-].[K+].[K+].Cl>O.C(O)C.CN(C)C=O>[Cl:21][C:19]1[CH:18]=[C:17]([S:22][C:23]2[N:27]([CH2:6][C:5]3[CH:8]=[CH:9][CH:10]=[CH:11][C:4]=3[N+:1]([O-:3])=[O:2])[C:26]([CH2:28][OH:29])=[N:25][C:24]=2[CH:39]([CH3:41])[CH3:40])[CH:16]=[C:15]([Cl:14])[CH:20]=1 |f:1.2,4.5.6|
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Inputs
Step One
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Name
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5-(3,5-dichlorophenylthio)-4-isopropyl-2-(p-methoxybenzyloxymethyl)-1H-imidazole
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Quantity
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400 mg
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Type
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reactant
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Smiles
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ClC=1C=C(C=C(C1)Cl)SC1=C(N=C(N1)COCC1=CC=C(C=C1)OC)C(C)C
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Step Two
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Name
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|
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Quantity
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152 mg
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Type
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reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Step Four
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Five
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Name
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Quantity
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237 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(CCl)C=CC=C1
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Name
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Quantity
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228 mg
|
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Type
|
reactant
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Smiles
|
[I-].[K+]
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Then, the mixture was warmed up to 50° C.
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CUSTOM
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Type
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CUSTOM
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Details
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to react for 6 hours
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
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After completion of the reaction
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with diethyl ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the extract was dried over sodium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
the solvent was distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
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To thus-obtained oil
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STIRRING
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Type
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STIRRING
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|
Details
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the mixture was stirred at 90° C. for 2 hours
|
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Duration
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2 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After completion of the reaction
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
the solvent was distilled off under reduced pressure
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ADDITION
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Type
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ADDITION
|
|
Details
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an aqueous sodium hydrogen carbonate solution was added
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
the extract was dried over sodium sulfate
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DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
the solvent was distilled off under reduced pressure
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WASH
|
Type
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WASH
|
|
Details
|
The crystals were washed with diethyl ether
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
ClC=1C=C(C=C(C1)Cl)SC1=C(N=C(N1CC1=C(C=CC=C1)[N+](=O)[O-])CO)C(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 195 mg | |
| YIELD: PERCENTYIELD | 47% | |
| YIELD: CALCULATEDPERCENTYIELD | 47.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
